Cas no 1039855-56-5 (Benzaldehyde, 4-​(dipropylamino)​-​3-​nitro-)

• Product Name: Benzaldehyde, 4-​(dipropylamino)​-​3-​nitro-
• CAS No: 1039855-56-5
• MF: C₁₃H₁₈N₂O₃
• MW: 250.29
• CID: 5147377
• PubChem ID: 28951450
• Update Time: 2026-03-03

Benzaldehyde, 4-​(dipropylamino)​-​3-​nitro- Chemical and Physical Properties

Names and Identifiers

• ALDH3A1-IN-1
• 4-(dipropylamino)-3-nitrobenzaldehyde
• CS-0433639
• CHEMBL5082977
• BDBM50585956
• 1039855-56-5
• MS-23543
• HY-144670
• DA-60891
• Benzaldehyde, 4-​(dipropylamino)​-​3-​nitro-

• Inchi： 1S/C13H18N2O3/c1-3-7-14(8-4-2)12-6-5-11(10-16)9-13(12)15(17)18/h5-6,9-10H,3-4,7-8H2,1-2H3
• InChI Key： KXSYGLGCBFMYGY-UHFFFAOYSA-N
• SMILES： N(CCC)(C1C=CC(C=O)=CC=1N(=O)=O)CCC

Computed Properties

• Exact Mass: 250.13174244g/mol
• Monoisotopic Mass: 250.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.1Ų

Additional information on Benzaldehyde, 4-​(dipropylamino)​-​3-​nitro-

Benzaldehyde, 4-(dipropylamino)-3-nitro- (CAS No. 1039855-56-5): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Benzaldehyde, 4-(dipropylamino)-3-nitro-, identified by its CAS number 1039855-56-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its nitro and dipropylamino functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The structural arrangement of this molecule imparts distinct reactivity, making it a subject of extensive study in medicinal chemistry and materials science.

The< strong>Benzaldehyde, 4-(dipropylamino)-3-nitro- molecule consists of a benzaldehyde core substituted with a nitro group at the 3-position and a dipropylamino group at the 4-position. This specific configuration endows the compound with both electrophilic and nucleophilic sites, facilitating diverse chemical transformations. The nitro group, known for its ability to participate in reduction reactions to form amine derivatives, and the dipropylamino group, which contributes to basicity and solubility, make this compound particularly interesting for drug development.

In recent years, there has been growing interest in< strong>Benzaldehyde, 4-(dipropylamino)-3-nitro- due to its potential applications in the synthesis of novel pharmaceuticals. Researchers have explored its utility as a precursor in the preparation of heterocyclic compounds, which are widely used in medicinal chemistry. The nitro group can be selectively reduced to an amine, which can then be further functionalized to introduce additional pharmacophores. This flexibility has made< strong>Benzaldehyde, 4-(dipropylamino)-3-nitro- a valuable building block in the construction of complex molecular architectures.

One of the most compelling aspects of< strong>Benzaldehyde, 4-(dipropylamino)-3-nitro- is its role in the development of bioactive molecules with potential therapeutic applications. Studies have demonstrated its utility in the synthesis of compounds that exhibit antimicrobial and anti-inflammatory properties. The presence of both electron-withdrawing and electron-donating groups on the benzene ring enhances the reactivity of this molecule, allowing for the introduction of various functional moieties that can modulate biological activity.

The< strong>dipropylamino group in particular has been recognized for its ability to enhance solubility and bioavailability in drug candidates. This feature is crucial for pharmaceutical development, as it ensures that the synthesized compounds can be effectively absorbed and utilized by the body. Additionally, the nitro group can serve as a handle for further chemical modifications, enabling researchers to fine-tune the properties of their synthetic products.

Recent advancements in synthetic methodologies have further expanded the applications of< strong>Benzaldehyde, 4-(dipropylamino)-3-nitro-. Techniques such as transition metal-catalyzed cross-coupling reactions have allowed for the efficient introduction of aryl groups at specific positions on the benzene ring. These methods have enabled the preparation of more complex derivatives with enhanced biological activity. Moreover, computational studies have been instrumental in predicting the structural and electronic properties of< strong>Benzaldehyde, 4-(dipropylamino)-3-nitro-, aiding researchers in designing novel synthetic strategies.

The< strong>CAS No. 1039855-56-5 identification ensures that researchers can reliably obtain this compound for their studies. The availability of high-purity< strong>Benzaldehyde, 4-(dipropylamino)-3-nitro- from reputable suppliers has facilitated numerous research projects across academia and industry. These studies continue to uncover new possibilities for this versatile compound in drug discovery and materials science.

In conclusion, Benzaldehyde, 4-(dipropylamino)-3-nitro- (CAS No. 1039855-56-5) is a multifaceted organic compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for synthesizing bioactive molecules with diverse therapeutic applications. As research continues to evolve, it is likely that< strong>Benzaldehyde, 4-(dipropylamino)-3-nitro- will play an even greater role in shaping the future of medicinal chemistry and drug development.